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Compound of Interest

Compound Name: 2-Methyl-6-nitrophenol

Cat. No.: B087177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals for 2-Methyl-6-nitrophenol (CAS No:

13073-29-5). The information is compiled from various safety data sheets and chemical

databases to ensure a thorough understanding of its hazards for safe handling, use, and

disposal in a research and development setting.

GHS Hazard Classification
The GHS classification for 2-Methyl-6-nitrophenol indicates that it is a hazardous substance

with potential risks to human health and the environment. The classification is summarized

below, with some variations observed between different suppliers.

Signal Word: Danger or Warning[1][2]

GHS Pictograms:
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Pictogram Description

alt text

Exclamation Mark: Indicates skin and eye

irritation, skin sensitization, acute toxicity

(harmful), narcotic effects, or respiratory tract

irritation.

alt text

Corrosion: Indicates potential for serious eye

damage, skin corrosion, or corrosion to metals.

[1][2]

alt text

Health Hazard: Indicates carcinogenicity,

mutagenicity, reproductive toxicity, respiratory

sensitizer, target organ toxicity, or aspiration

toxicity.

alt text
Environment: Indicates hazards to the aquatic

environment.

alt text
Skull and Crossbones: Indicates acute toxicity

(fatal or toxic).

Hazard and Precautionary Statements
The following tables detail the hazard (H) and precautionary (P) statements associated with 2-
Methyl-6-nitrophenol.

Hazard Statements
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Code Statement Hazard Class

H302 Harmful if swallowed.[1][2]
Acute toxicity, oral (Category

4)

H312 Harmful in contact with skin.
Acute toxicity, dermal

(Category 4)

H332 Harmful if inhaled.
Acute toxicity, inhalation

(Category 4)

H315 Causes skin irritation.[1][3]
Skin corrosion/irritation

(Category 2)

H318
Causes serious eye damage.

[1][2]

Serious eye damage/eye

irritation (Category 1)

H335
May cause respiratory

irritation.[1][3]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

H410
Very toxic to aquatic life with

long lasting effects.

Hazardous to the aquatic

environment, long-term hazard

(Category 1)

Precautionary Statements
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Code Statement

Prevention

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[3]

P264 Wash skin thoroughly after handling.[3]

P270
Do not eat, drink or smoke when using this

product.[3]

P271 Use only outdoors or in a well-ventilated area.[3]

P273 Avoid release to the environment.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[3]

Response

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[3]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[3]

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305 + P354 + P338

IF IN EYES: Immediately rinse with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

P310
Immediately call a POISON CENTER or

doctor/physician.

P330 Rinse mouth.[1]

P362 + P364
Take off contaminated clothing and wash it

before reuse.[1]

P391 Collect spillage.

Storage
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P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[1]

P405 Store locked up.[1][2]

Disposal

P501
Dispose of contents/container to an approved

waste disposal plant.[1]

Quantitative Toxicity Data
The following table summarizes available quantitative data from toxicological studies.

Endpoint Species Route Value Reference

Acute Toxicity

Estimate (ATE)
- Dermal 1,100.1 mg/kg

Skin Irritation Rabbit Dermal
No skin irritation

(20 h)

OECD Test

Guideline 404

Eye Irritation Rabbit Ocular
No eye irritation

(72 h)

OECD Test

Guideline 405

Mutagenicity

(Ames test)

Salmonella

typhimurium
In vitro Negative

OECD Test

Guideline 471

Experimental Protocols
Detailed methodologies for the key experiments cited are based on OECD Test Guidelines.

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion This guideline describes a

procedure for the assessment of the potential of a test substance to produce irritation or

corrosion on the skin. A single dose of the test substance is applied to the skin of an

experimental animal (typically an albino rabbit). The application site is observed for signs of

erythema and edema at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

The degree of skin reaction is scored and recorded to determine the irritant or corrosive

potential.
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OECD Test Guideline 405: Acute Eye Irritation/Corrosion This guideline details a procedure for

evaluating the potential of a substance to cause eye irritation or damage. A single dose of the

test substance is applied to the conjunctival sac of one eye of an experimental animal (typically

an albino rabbit). The other eye remains untreated and serves as a control. The eyes are

examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after instillation to assess the

degree of ocular reactions, including effects on the cornea, iris, and conjunctiva.

OECD Test Guideline 471: Bacterial Reverse Mutation Test (Ames Test) This in vitro test uses

strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render

them unable to synthesize an essential amino acid (e.g., histidine). The test substance is

incubated with the bacterial strains, with and without a metabolic activation system (e.g., a liver

S9 fraction), to assess its potential to cause reverse mutations (reversions) that restore the

ability of the bacteria to synthesize the amino acid. A significant increase in the number of

revertant colonies compared to the control indicates a mutagenic potential.

GHS Classification Workflow
The following diagram illustrates the logical workflow for assigning GHS hazard classifications

to a chemical substance based on available data.
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Caption: GHS hazard classification workflow for a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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